![molecular formula C18H12Cl2N4 B3832169 5,5'-bis(4-chlorophenyl)-1H,2'H-3,3'-bipyrazole CAS No. 401635-88-9](/img/structure/B3832169.png)
5,5'-bis(4-chlorophenyl)-1H,2'H-3,3'-bipyrazole
Overview
Description
The compound “5,5’-bis(4-chlorophenyl)-1H,2’H-3,3’-bipyrazole” likely belongs to the class of organic compounds known as bipyrazoles, which are characterized by two pyrazole rings connected by a phenyl group . The presence of the chlorophenyl group suggests that this compound may have interesting chemical properties and potential applications .
Synthesis Analysis
While specific synthesis methods for this compound are not available, similar compounds are often synthesized through condensation reactions . For instance, 5,5-bis(bromomethyl)-2-(4-chlorophenyl)-2-methyl-1,3-dioxane was synthesized by the condensation of 2,2-bis(bromomethyl)propane-1,3-diol with p-chlorophenyl methyl ketone .Chemical Reactions Analysis
The chemical reactivity of this compound would likely be influenced by the presence of the pyrazole rings and the chlorophenyl groups. The pyrazole ring is a site of potential nucleophilic attack, while the chlorine atoms on the phenyl rings could undergo nucleophilic substitution .Safety and Hazards
properties
IUPAC Name |
3-(4-chlorophenyl)-5-[3-(4-chlorophenyl)-1H-pyrazol-5-yl]-1H-pyrazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H12Cl2N4/c19-13-5-1-11(2-6-13)15-9-17(23-21-15)18-10-16(22-24-18)12-3-7-14(20)8-4-12/h1-10H,(H,21,23)(H,22,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FPHOXKBGWGCBAX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NNC(=C2)C3=CC(=NN3)C4=CC=C(C=C4)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H12Cl2N4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30327757 | |
Record name | NSC682586 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30327757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
355.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
401635-88-9 | |
Record name | NSC682586 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30327757 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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